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Compound of Interest

Compound Name: FK-3000

Cat. No.: B15564362 Get Quote

Initial research indicates a discrepancy in the classification of the entity designated "FK-3000."

All available data and reports identify FK-3000 not as a molecular compound or pharmaceutical

agent, but as a sophisticated, self-propelled surface-to-air missile (SAM) system developed by

the China Aerospace Science and Industry Corporation (CASIC).[1] First unveiled at the Zhuhai

Airshow in 2022, this advanced air defense system is designed to counter a wide array of

modern aerial threats, with a particular emphasis on drone swarms and other low-altitude,

small-signature targets.[2][3]

Core Capabilities and Target Specificity
The FK-3000 is engineered to provide a multi-layered defense umbrella, capable of engaging a

diverse range of aerial targets. Its operational specificity is not biological, but rather directed

towards the interception of:

Unmanned Aerial Vehicles (UAVs), including small quadcopters and fixed-wing drones.

Drone swarms and other coordinated cluster attacks.

Cruise missiles.

Armed helicopters.

Other precision-guided munitions and ammunition.[4]

The system's engagement range is reported to be between 30 and 12,000 meters.[1]
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Comparative Analysis with Alternative Systems
While a biological comparison is not applicable, a relevant comparison can be drawn with other

contemporary short-to-medium range air defense systems. The FK-3000 is often compared to

systems like the Russian Pantsir missile system. Key differentiating features of the FK-3000
include its high missile capacity and its integrated, multi-modal approach to threat

neutralization.

Feature FK-3000 Pantsir-S1

Primary Armament
30mm automatic cannon, large

and small interceptor missiles

30mm auto-cannons, surface-

to-air missiles

Missile Capacity
Up to 96 smaller missiles for

anti-drone operations
Standard 12 missiles

Primary Role
Countering drone swarms, low-

altitude threats

Point defense against aircraft

and precision munitions

Additional Features

Integrated radio-jamming

transmitter for disrupting drone

control links

Radar and electro-optical

targeting

System Components and Experimental Deployment
The FK-3000 system is mounted on a 6x6 high-mobility truck platform, ensuring rapid

deployment and operational flexibility. Its core components include:

An unmanned turret.

A 30mm autocannon.

A sophisticated sensor suite including search and tracking radars, and an optical fire-control

system.

Launchers for two types of interceptor missiles: a larger anti-ammunition missile and a

smaller mini-missile designed for anti-cluster and anti-drone swarm engagements.

A radio-jamming transmitter to disrupt the control links of hostile drones.
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The system can also be augmented with optional unmanned slave ground combat vehicles,

known as FK-3000 auxiliary launching vehicles. Recent observations during military parade

rehearsals in 2025 suggest that the FK-3000 has entered service with the Chinese People's

Liberation Army (PLA).

Experimental Workflow for Target Engagement
The operational workflow of the FK-3000 is designed for rapid and effective threat

neutralization.
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FK-3000 Engagement Workflow

Signaling Pathway of Command and Control
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The command and control structure of the FK-3000 likely follows a standard air defense

protocol, though specific details are not publicly available. The following diagram illustrates a

generalized command and control pathway.
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FK-3000 Command and Control Pathway

In conclusion, the FK-3000 is a formidable military hardware platform and not a subject for

biological or pharmaceutical research. Its "specificity" lies in its advanced capabilities to detect,

track, and neutralize a wide spectrum of modern aerial threats with high precision and

efficiency. The information presented here is based on publicly available defense analyses and

reports.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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